Cas no 50395-63-6 (1-Hexanone, 1-cyclopentyl-2-(phenylmethyl)-)

• Product Name: 1-Hexanone, 1-cyclopentyl-2-(phenylmethyl)-
• CAS No: 50395-63-6
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 364965
• PubChem ID: 71366600
• Update Time: 2025-04-19

1-Hexanone, 1-cyclopentyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-cyclopentyl-2-(phenylmethyl)-
• 2-benzyl-1-cyclopentylhexan-1-one
• 50395-63-6
• DTXSID50789954

• Inchi： 1S/C18H26O/c1-2-3-11-17(14-15-9-5-4-6-10-15)18(19)16-12-7-8-13-16/h4-6,9-10,16-17H,2-3,7-8,11-14H2,1H3
• InChI Key： ZDRMTWOGTRVAEC-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)CCCC)C1CCCC1

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07